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Compound of Interest

Compound Name: (4-Methylphenoxy)acetyl chloride

Cat. No.: B102860

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (4-Methylphenoxy)acetyl chloride, a
reactive intermediate crucial in various fields of organic synthesis, including pharmaceuticals
and agrochemicals. This document outlines its chemical identity, physicochemical properties,
and detailed experimental protocols for its synthesis.

Chemical Identity

» IUPAC Name: 2-(4-methylphenoxy)acetyl chloride[1]
o Synonyms: (4-Methylphenoxy)acetyl chloride

(4-Methylphenoxy)acetyl chloride is an acyl chloride derivative featuring a phenoxy group
with a methyl substituent at the para position, connected to an acetyl chloride moiety.[2] Its
reactivity as an acylating agent makes it a versatile building block in medicinal chemistry.[2]

Physicochemical Properties

The key quantitative data for (4-Methylphenoxy)acetyl chloride are summarized in the table
below for easy reference.
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Property Value Source
Molecular Formula CoHoCIO2 [1112]
Molar Mass 184.62 g/mol [1][2]
CAS Number 15516-47-9 [1]
Physical Form Solid

Experimental Protocols: Synthesis

(4-Methylphenoxy)acetyl chloride is primarily synthesized from (4-methylphenoxy)acetic
acid. The following section details the prevalent laboratory and industrial scale methodologies.

3.1. Synthesis via Thionyl Chloride

This is a common laboratory-scale method involving the reaction of (4-methylphenoxy)acetic
acid with thionyl chloride (SOCI2).[2]

¢ Reaction Principle: The hydroxyl group of the carboxylic acid is substituted by a chloride,
forming the acyl chloride. The byproducts, sulfur dioxide (SOz) and hydrogen chloride (HCI),
are gaseous and can be easily removed.

e Detailed Protocol:

o To a solution of (4-methylphenoxy)acetic acid in a suitable solvent (e.g., Dichloromethane
or Tetrahydrofuran), add a molar excess of thionyl chloride (typically a 2:1 molar ratio).[2]

o Reflux the reaction mixture for 4-6 hours at 40-50°C to ensure the reaction goes to
completion.[2]

o Monitor the reaction progress using an appropriate technique, such as TLC.
o After completion, remove the excess thionyl chloride and solvent under reduced pressure.

o Purify the resulting crude (4-methylphenoxy)acetyl chloride by fractional distillation
under reduced pressure to obtain the final product with high purity (typically >95%).[2]
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e Optimized Reaction Parameters:[2]

Parameter Optimal Value Impact on Yield
Reaction Temperature 45°C Maximizes reaction rate
SOCIz2 Equivalents 2.0 Ensures full conversion
Reaction Time 5 hours Balances efficiency

3.2. Synthesis via Phosphorus Trichloride

An alternative method, often favored for industrial-scale production due to cost-effectiveness,
utilizes phosphorus trichloride (PCls).[2]

e Reaction Principle: (4-methylphenoxy)acetic acid reacts with PCls to form the desired acyl
chloride and phosphorous acid (HzPOs) as a byproduct.[2]

o Detailed Protocol:[2]

o React (4-methylphenoxy)acetic acid with phosphorus trichloride at a controlled
temperature of 20—-30°C.

o The reaction mixture will separate into two phases: an upper organic phase containing the
product and a lower aqueous phase with the phosphorous acid byproduct.

o Separate the organic phase.

o The aqueous phase can be treated with additional PCls to recover any residual product,

thereby enhancing the overall yield.

Chemical Reactivity and Applications

As a reactive acyl chloride, (4-Methylphenoxy)acetyl chloride is a key intermediate in the
synthesis of various organic compounds.[2] Its primary reactions involve nucleophilic acyl

substitution.

« Esterification: It readily reacts with alcohols to form esters.[2]
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e Amidation: Its reaction with amines yields amides, a common linkage in many
pharmaceutical compounds.[2]

o Hydrolysis: It reacts with water to hydrolyze back to (4-methylphenoxy)acetic acid and
hydrochloric acid.[2] This necessitates careful handling in anhydrous conditions.

Visualized Workflows and Pathways

Diagram 1: Synthesis of (4-Methylphenoxy)acetyl chloride
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Caption: Synthesis of (4-Methylphenoxy)acetyl chloride.

Diagram 2: General Reactivity of (4-Methylphenoxy)acetyl chloride
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Reactivity of (4-Methylphenoxy)acetyl chloride
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Caption: General Reactivity of (4-Methylphenoxy)acetyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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